Potassium hexachloroplatinate(IV)
Overview
Description
- Potassium hexachloroplatinate(IV) (K₂PtCl₆) is an inorganic compound.
- It appears as an orange to yellow solid and is an example of a comparatively insoluble potassium salt.
- The compound features the hexachloroplatinate (IV) dianion , which has octahedral coordination geometry .
Synthesis Analysis
- Potassium hexachloroplatinate(IV) can be synthesized from solutions of hexachloroplatinic acid .
- It was formerly used for the gravimetric determination of potassium .
Molecular Structure Analysis
- Empirical Formula : K₂PtCl₆
- Molecular Weight : 485.99 g/mol
Chemical Reactions Analysis
- Salt Metathesis Reactions : Converts to various quaternary ammonium and related lipophilic salts.
- Reduction with Hydrazine Dihydrochloride : Yields the corresponding tetrachloroplatinate salt.
Physical And Chemical Properties Analysis
- Melting Point : 250 °C (decomposes)
- Solubility in Water : 0.89 g/100ml (at 25 °C)
- Hazards : Corrosive to metals, toxic if swallowed, causes serious eye damage, and may cause allergic reactions.
Scientific Research Applications
1. Catalyst in Hydrosilylation Reaction
- Summary of Application: Potassium hexachloroplatinate(IV) can be used to synthesize a K2PtCl6-PEG/SiO2 complex catalytic system for vapor-phase hydrosilylation reaction .
2. Catalyst in Hydrogen Evolution Reaction
- Summary of Application: Potassium hexachloroplatinate(IV) can be used to synthesize Pt-decorated nickel pyrophosphate β-Ni2P2O7/Pt and nickel phosphate Ni3(PO4)2/Pt catalysts for the hydrogen evolution reaction (HER) by water splitting .
3. Catalyst in Decomposition of Hydrogen Peroxide
- Summary of Application: Potassium hexachloroplatinate(IV) can be used to synthesize a polypyrrole-platinum complex sphere catalyst for the decomposition of hydrogen peroxide to form oxygen .
4. Uptake and Accumulation in Unicellular Algae
- Summary of Application: Hexachloroplatinate(IV) ions were added to unicellular algae and its uptake into the cells was visualized . In the cells, platinum was reduced to divalent and its ligands were N or O chemical species .
- Methods of Application: After the addition of platinum solution ( [Pt] = 100 mg/kg, pH 3.2–3.4) for a certain time, the cells were quickly frozen and subjected to μ-XRF (X-ray fluorescence) analysis using synchrotron X-rays .
- Results or Outcomes: All platinum ions taken up by the cells were reduced to divalent form . The effect of light on platinum addition was also investigated. When platinum was added under light conditions, some samples showed higher platinum accumulation than under shade conditions .
5. Determination of Potassium by Gravimetric Analysis
- Summary of Application: Potassium hexachloroplatinate(IV) is used for the determination of potassium by gravimetric analysis .
6. Preparation of Potassium Tetrachloroplatinate
- Summary of Application: Potassium hexachloroplatinate(IV) is used to prepare potassium tetrachloroplatinate by reduction using hydrazine dihydrochloride .
7. Use in Photography
8. Synthesis of Lipophilic Salts
- Summary of Application: Using salt metathesis reactions, potassium hexachloroplatinate is converted to a variety of quaternary ammonium and related lipophilic salts .
9. Synthesis of Tetrachloroplatinate Salt
- Summary of Application: Reduction of potassium hexachloroplatinate with hydrazine dihydrochloride gives the corresponding tetrachloroplatinate salt .
10. Synthesis of Chloropentammineplatinum Chloride
- Summary of Application: Potassium hexachloroplatinate reacts with aqueous ammonia to give chloropentammineplatinum chloride .
6. Preparation of Tetrabutylammonium Salt
- Summary of Application: Potassium hexachloroplatinate(IV) is converted to a variety of quaternary ammonium and related lipophilic salts using salt metathesis reactions. These include tetrabutylammonium salt (NBu4)2PtCl6, which has been investigated as a catalyst .
7. Recovery of Platinum from Wastes
- Summary of Application: Potassium hexachloroplatinate(IV) is useful as an intermediate in the recovery of platinum from wastes .
8. Synthesis of Chloropentammineplatinum Chloride
Safety And Hazards
- Dust containing potassium hexachloroplatinate can be highly allergenic .
- Symptoms range from skin irritation to life-threatening asthma attacks .
Future Directions
- Potassium hexachloroplatinate(IV) continues to be a valuable precursor in platinum-based research and catalysis.
Remember that safety precautions are essential when handling this compound due to its hazardous properties12. If you need further details or have additional questions, feel free to ask! 😊
properties
IUPAC Name |
dipotassium;hexachloroplatinum(2-) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/6ClH.2K.Pt/h6*1H;;;/q;;;;;;2*+1;+4/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPAIVKJGTXERIM-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Pt-2](Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cl6K2Pt | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90926861 | |
Record name | Platinate(2-), hexachloro-, potassium (1:2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90926861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
486.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Orange-yellow or yellow solid; Slightly soluble in cold water; Soluble in hot water; [Merck Index] Yellow powder; [Sigma-Aldrich MSDS] | |
Record name | Potassium hexachloroplatinate(IV) | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/16814 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Potassium hexachloroplatinate(IV) | |
CAS RN |
16921-30-5 | |
Record name | Potassium hexachloroplatinate(IV) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016921305 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Platinate(2-), hexachloro-, potassium (1:2), (OC-6-11)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Platinate(2-), hexachloro-, potassium (1:2) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90926861 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dipotassium hexachloroplatinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.037.239 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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